Cas no 1804514-73-5 (5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide)

• Product Name: 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide
• CAS No: 1804514-73-5
• MF: C₆H₇F₂N₃O₃S
• MW: 239.19988656044
• CID: 4915795
• Update Time: 2025-06-08

5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide
• 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide

• Inchi： 1S/C6H7F2N3O3S/c7-5(8)3-4(12)2(9)1-11-6(3)15(10,13)14/h1,5H,9H2,(H,11,12)(H2,10,13,14)
• InChI Key： ZHYSXVGZKWLRNI-UHFFFAOYSA-N
• SMILES： S(C1=C(C(F)F)C(C(=CN1)N)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 461
• XLogP3: -0.9
• Topological Polar Surface Area: 124

Additional information on 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide

Research Brief on 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide (CAS: 1804514-73-5): Recent Advances and Applications

The compound 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide (CAS: 1804514-73-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

One of the primary areas of interest is the compound's role as a potent inhibitor of specific enzymatic pathways. Recent publications have demonstrated its efficacy in targeting enzymes involved in inflammatory and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide exhibits high selectivity and affinity for carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and epilepsy. The study utilized X-ray crystallography to elucidate the binding mechanisms, providing valuable insights for structure-based drug design.

In addition to its inhibitory properties, the compound has also been investigated for its potential in antimicrobial applications. A recent preprint on bioRxiv highlighted its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from conventional antibiotics. These findings suggest that 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide could serve as a scaffold for developing novel antimicrobial agents.

The synthesis and optimization of 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide have also been a focus of recent research. A 2024 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route, addressing previous challenges related to yield and purity. The authors employed a combination of microwave-assisted synthesis and green chemistry principles, achieving a significant reduction in reaction time and waste generation. This advancement is expected to facilitate the compound's broader adoption in industrial and academic settings.

Looking ahead, the potential applications of 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide extend beyond its current uses. Ongoing research is exploring its utility in targeted cancer therapies, where its unique chemical properties may enable selective modulation of oncogenic pathways. Preliminary data from in vitro studies are promising, though further in vivo validation is required. As the scientific community continues to uncover the multifaceted roles of this compound, it is poised to become a cornerstone in the development of next-generation therapeutics.